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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of BMS-986202, a
selective Tyrosine Kinase 2 (TYKZ2) inhibitor, in a preclinical mouse model of colitis. The
information compiled herein is intended to guide researchers in designing and executing
studies to evaluate the therapeutic potential of TYK2 inhibitors for inflammatory bowel disease
(IBD).

Introduction

BMS-986202 is a potent and selective, orally bioavailable allosteric inhibitor of TYK2.[1] TYK2
is a member of the Janus kinase (JAK) family of non-receptor tyrosine kinases that play a
critical role in the signaling of pro-inflammatory cytokines such as Interleukin-12 (I1L-12),
Interleukin-23 (IL-23), and Type 1 Interferons (IFN).[2][3] By binding to the pseudokinase (JH2)
domain of TYK2, BMS-986202 stabilizes an inactive conformation of the enzyme, thereby
blocking downstream signaling pathways implicated in the pathogenesis of autoimmune and
inflammatory diseases like colitis.[1] Preclinical studies have demonstrated the efficacy of
TYK2 inhibition in various inflammatory models, including a mouse model of colitis.[2]
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Mechanism of Action: TYK2 Signaling in Colitis

TYK2 is a key mediator of inflammatory signals in the gut. Its inhibition by BMS-986202
disrupts the signaling cascades of several cytokines that are central to the inflammatory
process in colitis.
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TYK2 signaling pathway in colitis and the inhibitory action of BMS-986202.
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Quantitative Data Summary

While specific data for BMS-986202 in the anti-CD40 induced colitis model is not publicly
available, a closely related predecessor compound, deucravacitinib (BMS-986165), has shown
significant efficacy in this model. The following table summarizes the reported effects of
deucravacitinib, which are expected to be comparable for BMS-986202.

. Deucravacitinib (50 o
Parameter Vehicle Control ] . Percent Inhibition
mglkg, twice daily)

Peak Weight Loss ~20% ~0% 99%

Histological Score High Low 70%

Data is based on studies with deucravacitinib (BMS-986165) in the anti-CD40-induced colitis
model in SCID mice.

Experimental Protocols

The anti-CD40 antibody-induced colitis model in immunodeficient mice is a well-established
and rapid model to study the role of innate immunity in intestinal inflammation.

Animal Model

» Species: Severe Combined Immunodeficient (SCID) or Recombination-Activating Gene
(Ragl or Rag2) knockout mice.

e Age: 6-8 weeks.

¢ Housing: Maintained in a specific pathogen-free (SPF) facility.

Induction of Colitis

e Reagent: Agonistic anti-mouse CD40 antibody.

o Administration: A single intraperitoneal (i.p.) injection of the anti-CD40 antibody.
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» Dosage: The optimal dose should be titrated for each new antibody lot, typically ranging from
100-200 pg per mouse.

BMS-986202 Dosing (Inferred)

While the exact dose of BMS-986202 in this model has not been published, a dose similar to
that of its predecessor, deucravacitinib, is likely to be effective.

Compound: BMS-986202.

» Formulation: To be prepared based on the vehicle used in reference studies (e.g., 0.5%
methylcellulose).

» Route of Administration: Oral gavage.

e Dosage (Inferred): Based on the effective dose of deucravacitinib, a starting dose of 50
mg/kg, administered twice daily is recommended. A dose-response study is advised to
determine the optimal dosage.

e Treatment Schedule:
o Prophylactic: Begin treatment 1-2 days prior to colitis induction.

o Therapeutic: Initiate treatment upon the onset of clinical signs of colitis (e.g., weight loss).

Monitoring and Endpoints

o Daily Monitoring:
o Body weight.
o Stool consistency.
o Presence of rectal bleeding.
o Terminal Endpoints (Day 5-7 post-induction):

o Colon length and weight: A shorter and heavier colon indicates more severe inflammation.
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o Histopathological analysis: Colon tissue sections are stained with Hematoxylin and Eosin
(H&E) and scored for inflammation, epithelial damage, and immune cell infiltration.

o Cytokine analysis: Levels of pro-inflammatory cytokines (e.g., IL-12, IL-23, IFN-y) in serum
or colon tissue homogenates can be measured by ELISA or multiplex assays.

o Gene expression analysis: MRNA levels of inflammatory mediators in the colon can be
quantified by RT-gPCR.

Experimental Workflow

The following diagram outlines the key steps in a typical preclinical study evaluating BMS-
986202 in the anti-CD40 induced colitis model.
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Experimental workflow for evaluating BMS-986202 in a colitis mouse model.
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Conclusion

BMS-986202, a selective TYK2 inhibitor, holds promise as a therapeutic agent for colitis by
targeting key inflammatory cytokine pathways. The anti-CD40 antibody-induced colitis model in
immunodeficient mice provides a robust and relevant system for preclinical evaluation. The
protocols and data presented in these application notes are intended to serve as a valuable
resource for researchers investigating the therapeutic potential of BMS-986202 and other
TYK2 inhibitors for IBD. Further studies are warranted to confirm the optimal dosage and
treatment regimen of BMS-986202 in this model and to fully elucidate its therapeutic effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b8144625/docs?utm_src=pdf-body#application-notes-and-protocols-bms-986202-in-a-murine-model-of-colitis
https://www.benchchem.com/product/b8144625/docs?utm_src=pdf-body#application-notes-and-protocols-bms-986202-in-a-murine-model-of-colitis
https://www.benchchem.com/product/b8144625/docs?utm_src=pdf-body#application-notes-and-protocols-bms-986202-in-a-murine-model-of-colitis
https://www.benchchem.com/product/b8144625?utm_src=pdf-custom-synthesis#bc-rfq
https://www.abmole.com/products/bms-986165.html
https://pubmed.ncbi.nlm.nih.gov/33370104/
https://pubmed.ncbi.nlm.nih.gov/33370104/
https://news.bms.com/news/details/2021/Bristol-Myers-Squibb-Provides-Update-on-Phase-2-Study-of-Deucravacitinib-in-Patients-With-Moderate-to-Severe-Ulcerative-Colitis/default.aspx
https://news.bms.com/news/details/2021/Bristol-Myers-Squibb-Provides-Update-on-Phase-2-Study-of-Deucravacitinib-in-Patients-With-Moderate-to-Severe-Ulcerative-Colitis/default.aspx
https://www.benchchem.com/product/b8144625/docs#application-notes-and-protocols-bms-986202-in-a-murine-model-of-colitis
https://www.benchchem.com/product/b8144625/docs#application-notes-and-protocols-bms-986202-in-a-murine-model-of-colitis
https://www.benchchem.com/product/b8144625/docs#application-notes-and-protocols-bms-986202-in-a-murine-model-of-colitis
https://www.benchchem.com/product/b8144625/docs#application-notes-and-protocols-bms-986202-in-a-murine-model-of-colitis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8144625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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